Cas no 1082251-82-8 (3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 1082251-82-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD11588893
• CID: 4679374
• PubChem ID: 28289605
• Update Time: 2025-10-29

3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

• MDL： MFCD11588893
• Inchi： 1S/C16H14N2O3/c1-20-11-6-4-5-10(9-11)18-16(19)15-14(17)12-7-2-3-8-13(12)21-15/h2-9H,17H2,1H3,(H,18,19)
• InChI Key： QJORDLUXWDXMPA-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC=C(C=2)OC)=O)=C(C2C=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Topological Polar Surface Area: 77.5

Additional information on 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 1082251-82-8)

3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1082251-82-8, belongs to the benzofuran class of molecules, which are well-documented for their diverse biological activities. The presence of both amino and carboxamide functional groups in its structure enhances its potential as a pharmacophore, making it a valuable candidate for further medicinal chemistry exploration.

The structural framework of 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with an amino group at the 3-position and a carboxamide moiety at the 2-position. The 3-methoxyphenyl group further contributes to the compound's complexity and may play a crucial role in modulating its biological interactions. This arrangement of functional groups suggests that the compound could exhibit multiple modes of action, which is a desirable trait in drug development.

In recent years, there has been growing interest in exploring novel benzofuran derivatives for their potential therapeutic applications. Studies have shown that benzofuran-based compounds can interact with various biological targets, including enzymes and receptors, leading to significant pharmacological effects. The specific substitution pattern in 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide makes it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both reactive sites—the amino group and the carboxamide functionality—allows for further chemical modification, enabling the development of derivatives with tailored biological properties. This flexibility is crucial in drug discovery, where optimizing a lead compound often involves strategic modifications to enhance potency, selectivity, and pharmacokinetic profiles.

Recent research has highlighted the importance of benzofuran derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that certain benzofuran compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. The structural features of 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide, such as the methoxy substitution on the phenyl ring and the carboxamide group, are particularly relevant to these biological activities. These features may contribute to the compound's ability to modulate key cellular pathways involved in inflammation and cancer progression.

The synthesis of 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide represents a significant achievement in organic chemistry, showcasing the ability to construct complex heterocyclic frameworks with high precision. The synthetic route likely involves multi-step reactions, including condensation, cyclization, and functional group transformations, each critical for achieving the desired product architecture. Advanced synthetic methodologies have enabled chemists to optimize reaction conditions, improving yield and purity while minimizing unwanted byproducts.

The pharmacological evaluation of 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide is currently underway in several research laboratories. Preliminary studies suggest that this compound exhibits promising activity against certain disease targets. For example, its interaction with specific enzymes or receptors may lead to therapeutic effects that could be beneficial in treating conditions such as neurodegenerative disorders or chronic inflammatory diseases. These findings underscore the importance of continued research into this novel compound.

The role of computational chemistry in understanding the behavior of 3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can gain insights into potential mechanisms of action and identify key structural features that contribute to its biological activity. This approach complements experimental studies and accelerates the drug discovery process.

In conclusion,3-Amino-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 1082251-82-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for medicinal chemistry research. As our understanding of molecular interactions continues to evolve,this compound holds great promise for contributing to innovative therapeutic strategies across various medical fields.